Barium-137

Specification

• CAS No.: 13981-97-0
• Molecular Formula: Ba
• Molecular Weight: 136.905827 g/mol
• IUPAC Name: barium-137
• Standard InChI: InChI=1S/Ba/i1+0
• Standard InChI Key: DSAJWYNOEDNPEQ-IGMARMGPSA-N
• Isomeric SMILES: [137Ba]
• SMILES: [Ba]
• Canonical SMILES: [Ba]

Introduction

Fundamental Characteristics of Barium-137

Barium-137 is a stable isotope of barium, a silvery-white alkaline earth metal belonging to group 2 of the periodic table. This isotope has an atomic number (Z) of 56 and a mass number (A) of 137, containing 81 neutrons in its nucleus. With a natural abundance of 11.23%, Barium-137 represents a significant proportion of naturally occurring barium isotopes. The ground state of Barium-137 has a nuclear spin of 3/2+, indicating its intrinsic angular momentum and parity.

The physical properties of Barium-137 align with the general characteristics of barium, featuring a silvery-white appearance and high reactivity. The element maintains a body-centered cubic (BCC) crystal structure with a lattice constant of 5.02. Its specific physical constants include a melting point of 1000 K and a boiling point of 2118 K, with a thermal conductivity of 18.4. The atomic radius measures 222 pm, while its covalent radius is approximately 215 pm.

Nuclear Properties and Isotopic Data

The nuclear properties of Barium-137 merit particular attention in scientific research. The isotope features a relative isotopic mass of 136.9058274 Da, making it heavier than many other naturally occurring barium isotopes. Its ground state configuration exhibits a stability that contrasts markedly with its metastable state. The following table summarizes the key nuclear properties of Barium-137:

Property	Value
Natural Abundance	11.23%
Atomic Mass	136.9058274 Da
Relative Isotopic Mass	136.9058274
Neutron Number	81
Atomic Number	56
Mass Number	137
Half-life	Stable
Spin	3/2+
Quadrupole Moment	0.245
g-factor	0.62491

These nuclear properties establish Barium-137 as an isotope of significant interest for various applications, particularly in nuclear physics and analytical chemistry.

The metastable state of Barium-137, designated as Barium-137m (Ba-137m), represents one of the most scientifically significant aspects of this isotope. This excited nuclear state has been extensively studied due to its practical applications and well-defined decay characteristics. Barium-137m decays primarily through gamma emission at 661.657 keV to reach the stable ground state of Barium-137.

The half-life of Barium-137m has been precisely measured through various experimental approaches. Research by Marais et al. determined the half-life to be 153.08±0.04 seconds (approximately 2.55 minutes), a value that has been widely accepted in the scientific community. This finding closely aligned with the value of 153.24±0.18 seconds reported by Merritt and Taylor. More recent measurements confirm a half-life of 2.551 minutes, demonstrating remarkable consistency across independent studies.

The nuclear level structure of Barium-137 includes:

Level	Spin-parity	Level energy (keV)
Ground state	3/2+	0
1st excited state	1/2+	283.46(7)
2nd excited state (metastable)	11/2-	661.657(3)

This metastable state has proven invaluable in laboratory settings for various applications, including the determination of resolving times of nucleonic apparatus and studies on the relationship between mean and instantaneous counting rates.

Relationship with Cesium-137

A crucial aspect of understanding Barium-137m involves its relationship with Cesium-137 (Cs-137). Barium-137m is produced as a decay product of the long-lived radioisotope Cesium-137, which has a half-life of approximately 30 years. When Cesium-137 undergoes beta decay, approximately 95% of these decay events result in the formation of the metastable Barium-137m state, which subsequently decays to the stable ground state of Barium-137 through gamma emission.

This parent-daughter relationship between Cesium-137 and Barium-137m forms the basis for Cs-137/Ba-137m isotope generators, which have become standard equipment in educational and research laboratories. These generators allow for the controlled elution of Barium-137m from the parent Cesium-137, providing a reliable source of short-lived radioisotopes for experimental purposes.

Experimental Methods for Half-Life Determination

The determination of the half-life of Barium-137m has been approached through various experimental methodologies, reflecting the evolution of nuclear measurement techniques. One of the most common approaches involves using a well-type scintillation counter to track the decay of radiochemically pure Barium-137m samples.

In the study conducted by Marais et al., Barium-137m samples were prepared through elution from a small column of ammonium 12-molybdophosphate (AMP) on which Cesium-137 had been adsorbed. This method provided radiochemically pure samples, essential for accurate half-life determination. Using twelve samples and precise measurement protocols, they obtained a half-life value of 153.08±0.04 seconds.

More recent educational laboratory approaches utilize Geiger-Müller counters interfaced with computers to record activity at set time intervals. In these experimental setups, Barium-137m is "milked" from a Cs-137/Ba-137m isotope generator using an eluting solution typically consisting of 0.9% NaCl in 0.04M HCl. The activity of the sample is then measured as it decays, allowing for the calculation of the half-life through analysis of the resulting decay curve.

Extraction and Separation Techniques

The separation of Barium-137m from Cesium-137 represents an important technical aspect of working with these isotopes. Several methods have been developed for this purpose, including:

• Selective elution of barium from a cation-exchange column using complexing agents

• Precipitation on barium carbonate

• Selective adsorption of cesium-137 on Co₂Fe(CN)₆

• Elution from cation-exchanger ammonium 12-molybdophosphate (AMP)

These separation techniques are crucial for obtaining radiochemically pure samples of Barium-137m for experimental purposes. The effectiveness of these methods has contributed significantly to the precision of half-life measurements and other studies involving Barium-137m.

Applications in Scientific Research and Education

Barium-137, particularly its metastable state, serves numerous practical applications in scientific research and education. The relatively short half-life of Barium-137m, combined with its clear gamma emission spectrum, makes it an ideal candidate for demonstrating radioactive decay principles in educational settings.

In research laboratories, Barium-137m has been utilized to determine the resolving times of nucleonic apparatus and in studies examining the relationship between mean and instantaneous counting rates. Its predictable decay characteristics make it valuable for calibrating radiation detection equipment and validating theoretical models of radioactive decay.

The Cs-137/Ba-137m isotope generator represents one of the most practical applications, providing a controlled source of short-lived radioisotopes that can be "milked" repeatedly as needed. This generator system has become a standard tool in nuclear physics education, allowing students to investigate and verify the random behavior of radioactive decay while determining the half-life of Barium-137m through direct measurement.

Isotonic and Isobaric Relationships

Barium-137 exists within a network of isotonic (same neutron number) and isobaric (same nucleon number) relationships with other elements. These relationships provide valuable insights into nuclear structure and stability patterns across the periodic table.

Isotones sharing the same neutron number (N = 81) as Barium-137 include elements ranging from Rhodium-126 to Lutetium-152. Similarly, isobars with the same nucleon number (A = 137) include elements from Indium-137 to Terbium-137. These relationships are important in understanding nuclear binding energies, decay modes, and stability trends.

The parent isotopes directly leading to Barium-137 include Lanthanum-137 (La-137) and Cesium-137 (Cs-137), with the latter representing the most significant production pathway through its beta decay process.